molecular formula C9H9BrO3S B8494813 3-((4-Bromophenyl)sulfonyl)oxetane

3-((4-Bromophenyl)sulfonyl)oxetane

Cat. No.: B8494813
M. Wt: 277.14 g/mol
InChI Key: DIQJWTVLYXMVHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-((4-Bromophenyl)sulfonyl)oxetane is a useful research compound. Its molecular formula is C9H9BrO3S and its molecular weight is 277.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9BrO3S

Molecular Weight

277.14 g/mol

IUPAC Name

3-(4-bromophenyl)sulfonyloxetane

InChI

InChI=1S/C9H9BrO3S/c10-7-1-3-8(4-2-7)14(11,12)9-5-13-6-9/h1-4,9H,5-6H2

InChI Key

DIQJWTVLYXMVHC-UHFFFAOYSA-N

Canonical SMILES

C1C(CO1)S(=O)(=O)C2=CC=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-bromothiophenol (1.15 g, 6.08 mmol), oxetan-3-yl 4-methylbenzenesulfonate (1.66 g, 7.3 mmol), and cesium carbonate (3.96 g, 12.16 mmol) were suspended in DMSO (6 ml). The reaction mixture was stirred for 2 days at rt, then diluted with water and EtOAc. The aqueous phase was extracted with EtOAc (×2); and the combined extracts were washed with brine, dried over Na2SO4, filtered and concentrated. The resulting residue was purified by column chromatography on a Biotage™ 50 g column by eluting with 5% to 75% EtOAc:Hexane. The major peak was isolated, concentrated and dissolved in MeOH (10 mL), THF (10 mL) and water (5 mL). Oxone (4.05 g, 6.59 mmol) was added and the reaction was stirred overnight at rt, and then diluted with water and EtOAc. The EtOAc phase was washed with water, Na2S2O3, and brine, and then dried over Na2SO4, filtered and concentrated to provide the desired product. 1H NMR δ 7.80-7.75 (m, 4H), 4.96 (t, 2H), 4.82 (t, 2H), 4.46 (pentet, 1H).
Quantity
1.15 g
Type
reactant
Reaction Step One
Quantity
1.66 g
Type
reactant
Reaction Step Two
Name
cesium carbonate
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3.96 g
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reactant
Reaction Step Three
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Quantity
4.05 g
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reactant
Reaction Step Four
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Quantity
6 mL
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solvent
Reaction Step Five
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Reaction Step Six
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Quantity
0 (± 1) mol
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solvent
Reaction Step Six
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0 (± 1) mol
Type
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Reaction Step Seven
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Reaction Step Seven

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